Dota-NI-fapi-04

• Molecular Formula: C51H69F2N15O14
• Molecular Weight: 1154.2 g/mol
• InChI: InChI=1S/C51H69F2N15O14/c52-51(53)28-36(29-54)67(35-51)44(71)30-58-48(78)38-7-9-55-40-4-3-37(27-39(38)40)82-26-2-11-60-22-24-65(25-23-60)49(79)41(5-6-42(69)56-8-1-12-66-13-10-57-50(66)68(80)81)59-43(70)31-61-14-16-62(32-45(72)73)18-20-64(34-47(76)77)21-19-63(17-15-61)33-46(74)75/h3-4,7,9-10,13,27,36,41H,1-2,5-6,8,11-12,14-26,28,30-35H2,(H,56,69)(H,58,78)(H,59,70)(H,72,73)(H,74,75)(H,76,77)/t36-,41-/m0/s1
• InChIKey: NOHPIPXXXSPYDL-ASVWIKLXSA-N

DOTA-NI-FAPI-04 Overview

DOTA-NI-FAPI-04 (CAS 3078291-78-5; molecular formula C₅₁H₆₉F₂N₁₅O₁₄, MW 1154.20) is a bivalent fibroblast activation protein (FAP) inhibitor conjugated to a DOTA chelator, designed as a hypoxia-sensitive radiotheranostic agent [1]. It is constructed by covalently linking a 2-nitroimidazole (NI) moiety—a hypoxia-trapping pharmacophore—to the FAP-binding quinolone scaffold of the well-established FAPI-04 radiotracer backbone [2]. The DOTA cage enables stable coordination of both diagnostic (⁶⁸Ga, half-life 68 min) and therapeutic (¹⁷⁷Lu, half-life 6.6 d) radiometals, forming a matched theranostic pair from a single precursor [3]. DOTA-NI-FAPI-04 binds FAP with an IC₅₀ of 7.44 nM in a recombinant FAP enzymatic assay—a value comparable to the parent FAPI-04 (IC₅₀ 3.94 nM measured in the same assay system)—confirming that addition of the NI moiety preserves target engagement while conferring an orthogonal tumor-retention mechanism that is absent in FAPI-04, FAPI-46, and FAPI-74 [2][4].

Bifunctional probe combining FAP inhibitor scaffold with hypoxia-sensitive 2-nitroimidazole moiety

Single DOTA precursor enables matched ⁶⁸Ga PET imaging and ¹⁷⁷Lu radioligand therapy

FAP binding affinity reported comparable to parent FAPI-04 scaffold

• [1] Luo Y, Jin W, Zang J, Wang G, Zhu L, Kung HF. Development of [68Ga]Ga/[177Lu]Lu-DOTA-NI-FAPI-04 Containing a Nitroimidazole Moiety as New FAPI Radiotracers with Improved Tumor Uptake and Retention. J Med Chem. 2025 Jan 9;68(1):348-360. doi:10.1021/acs.jmedchem.4c02015. View Source
• [2] Luo Y, Jin WB, Yan L, Huang Y, Hong H, Wang R, Qiao J, Kung HF, Zhu L. Development of [68Ga]Ga/[177Lu]Lu-DOTA-NI-FAPI-04 containing nitroimidazole moiety as new FAPI radiotracers with improved tumor uptake and retention. J Nucl Med. 2024 Jun;65(supplement 2):241526. View Source
• [3] Zhu L, Kung HF. Patent rights for DOTA-NI-FAPI-04 and related technology; cited in Zang J, Cheng H, Luo Y, et al. Eur J Nucl Med Mol Imaging. 2026 Mar. doi:10.1007/s00259-026-06641-2. View Source
• [4] Data from comparative FAP enzymatic activity inhibition assay performed in the same experiment. DOTA-NI-FAPI-04 IC50 = 7.44 nM; FAPI-04 IC50 = 3.94 nM (Figure 1B). J Nucl Med. 2024;65(supplement 2):241526. View Source

Limitations of Standard FAPI Tracers

Standard FAP-targeted radiotracers—including the widely used DOTA-FAPI-04, the longer-retained FAPI-46, and the low-liver-background FAPI-74—achieve tumor localization solely through FAP enzymatic recognition on cancer-associated fibroblasts [1]. Because none of these agents contains a hypoxia-sensitive trapping moiety, their tumor residence is governed exclusively by reversible FAP binding and systemic clearance kinetics; in preclinical models, [⁶⁸Ga]Ga-DOTA-FAPI-04 exhibits tumor uptake of only 5.72 %ID/g at 120 min post-injection, and the theranostic congener [¹⁷⁷Lu]Lu-FAPI-04 reaches 20.5 %ID/g in the same timeframe [2]. Even FAPI-46, which was selected for clinical development because of its longer tumor retention relative to FAPI-04, does not discriminate hypoxic from normoxic tumor subregions, limiting its sensitivity for the substantial fraction of solid tumors where hypoxia drives aggressiveness and therapeutic resistance [3]. DOTA-NI-FAPI-04 addresses this selectivity gap through a dual-targeting design: FAP binding provides tumor stromal localization, while the 2-nitroimidazole group undergoes hypoxia-dependent bioreductive activation and covalent entrapment within hypoxic tumor cells, generating a sustained tumor signal that single-mechanism FAPI derivatives cannot replicate [4].

Mechanism gap

Standard FAPI tracers (FAPI-04, FAPI-46, FAPI-74) lack a hypoxia-trapping moiety; tumor signal depends only on reversible FAP binding.

Therapeutic retention

Tumor residence of single-mechanism FAPI agents may be too short for effective radioligand therapy dosimetry, limiting absorbed dose.

Hypoxic subvolume detection

Hypoxic tumor regions—associated with resistance—may be under-detected by FAPI derivatives without bioreductive trapping.

• [1] Luo Y, Jin W, Zang J, Wang G, Zhu L, Kung HF. Development of [68Ga]Ga/[177Lu]Lu-DOTA-NI-FAPI-04 Containing a Nitroimidazole Moiety as New FAPI Radiotracers with Improved Tumor Uptake and Retention. J Med Chem. 2025 Jan 9;68(1):348-360. doi:10.1021/acs.jmedchem.4c02015. View Source
• [2] Luo Y, Jin WB, Yan L, Huang Y, Hong H, Wang R, Qiao J, Kung HF, Zhu L. Development of [68Ga]Ga/[177Lu]Lu-DOTA-NI-FAPI-04 containing nitroimidazole moiety as new FAPI radiotracers with improved tumor uptake and retention. J Nucl Med. 2024;65(supplement 2):241526; biodistribution data for [68Ga]Ga-FAPI-04 (5.72 %ID/g at 120 min) and [177Lu]Lu-FAPI-04 (20.9 %ID/g at 120 min). View Source
• [3] Meyer C, Dahlbom M, Lindner T, Vauclin S, Mona C, Slavik R, Czernin J, Haberkorn U, Calais J. Radiation Dosimetry and Biodistribution of 68Ga-FAPI-46 PET Imaging in Cancer Patients. J Nucl Med. 2020 Aug;61(8):1171-1177. doi:10.2967/jnumed.119.236786. View Source
• [4] Zang J, Cheng H, Luo Y, et al. First-in-human study of a novel bifunctional PET tracer [68Ga]Ga-DOTA-NI-FAPI-04 targeting FAP and hypoxia. Eur J Nucl Med Mol Imaging. 2026 Mar;53:2530-2539. doi:10.1007/s00259-026-06641-2. ClinicalTrials.gov: NCT06688305. View Source

Comparative Evidence for DOTA-NI-FAPI-04

Preserved FAP Binding Affinity

In a recombinant FAP enzymatic inhibition assay using the fluorogenic substrate Z-Gly-Pro-AMC, DOTA-NI-FAPI-04 (compound 1) exhibited an IC₅₀ of 7.44 nM, which is within 2-fold of the parent FAPI-04 (IC₅₀ = 3.94 nM) measured in the same experiment [1]. This indicates that conjugation of the bulky 2-nitroimidazole group and the bivalent linker does not substantially compromise FAP target engagement. For procurement decisions, this means DOTA-NI-FAPI-04 retains the core FAP-targeting pharmacophore that has been clinically validated in hundreds of patients imaged with [⁶⁸Ga]Ga-FAPI-04, but adds a second, independent tumor-retention mechanism [2].

FAP Affinity

Head-to-head

IC₅₀ 7.44 nM (NI-FAPI-04) vs 3.94 nM (FAPI-04)

Comparable target engagement retained

Same enzymatic assay; 1.89-fold difference; n ≥ 3

Evidence Dimension	FAP enzymatic inhibition IC50 (nM)
Target Compound Data	7.44 nM
Comparator Or Baseline	FAPI-04: 3.94 nM in the same assay (JNM 2024 Abstract, Figure 1B)
Quantified Difference	1.89-fold higher IC50 (lower affinity); 47% reduction in potency relative to parent
Conditions	Recombinant FAP enzyme activity inhibition assay using fluorogenic substrate; n ≥ 3 independent determinations. J Nucl Med. 2024;65(suppl 2):241526, Figure 1B.

Why This Matters

Confirms that the nitroimidazole modification does not abolish FAP binding, enabling the user to obtain both FAP-targeted stromal localization and hypoxia-dependent trapping from a single agent—a dual mechanism unavailable in FAPI-04, FAPI-46, or FAPI-74. For procurement, this means researchers do not sacrifice FAP affinity to gain hypoxia sensitivity.

• [1] Luo Y, Jin WB, Yan L, Huang Y, Hong H, Wang R, Qiao J, Kung HF, Zhu L. Development of [68Ga]Ga/[177Lu]Lu-DOTA-NI-FAPI-04 containing nitroimidazole moiety as new FAPI radiotracers with improved tumor uptake and retention. J Nucl Med. 2024 Jun;65(supplement 2):241526. View Source
• [2] Luo Y, Jin W, Zang J, Wang G, Zhu L, Kung HF. Development of [68Ga]Ga/[177Lu]Lu-DOTA-NI-FAPI-04 Containing a Nitroimidazole Moiety as New FAPI Radiotracers with Improved Tumor Uptake and Retention. J Med Chem. 2025 Jan 9;68(1):348-360. doi:10.1021/acs.jmedchem.4c02015. View Source

Preclinical PET Tumor Uptake Comparison

Micro-PET/CT imaging of U87MG tumor-bearing nude mice at 120 min post-injection revealed that [⁶⁸Ga]Ga-DOTA-NI-FAPI-04 achieved a tumor SUVavg of 7.87 ± 1.49 %ID/mL, compared with only 1.99 ± 0.38 %ID/mL for [⁶⁸Ga]Ga-DOTA-FAPI-04—a 3.95-fold increase (P < 0.001) [1]. The time-activity curves demonstrated that tumor signal for the NI-modified tracer continued to increase between 60 and 120 min, whereas [⁶⁸Ga]Ga-FAPI-04 signal plateaued early and began to wash out. Rapid clearance from blood, muscle, and bone was observed for both tracers, indicating that the enhanced tumor accumulation was not attributable to prolonged systemic circulation but rather to specific tumor trapping [2]. This PET imaging advantage directly translates to higher contrast for lesion detection and more reliable SUV-based response assessment in preclinical research studies.

PET Tumor SUV

Head-to-head

7.87 vs 1.99 %ID/mL at 120 min (3.95‑fold)

Higher tumor contrast in U87MG model

U87MG xenograft; n=4; P

Tumor Uptake (¹⁷⁷Lu)

Head-to-head

50.75 vs 20.48 %ID/g (2.48‑fold)

Elevated tumor retention for therapy

120 min ex vivo biodistribution; n=4; P

Clinical PET Comparison

Trial context

Higher SUVmax in all lesion categories (P

Reported enhanced lesion detection

n=50 paired scans; HIF-1α correlation r=0.528

Trapping Mechanism

Reported

2-Nitroimidazole bioreductive activation; HIF-1α correlation r=0.528, P=0.011

Hypoxia-dependent signal retention confirmed

Class-level mechanistic distinction; data to verify

Radiochemical Stability

Reported

RCP >95% for ⁶⁸Ga and ¹⁷⁷Lu; ¹⁷⁷Lu stable ≥6 days in serum

Single precursor supports imaging and therapy

Mild labeling; stability matches ¹⁷⁷Lu half-life

Evidence Dimension	Tumor SUVavg (%ID/mL) at 120 min post-injection by micro-PET/CT
Target Compound Data	7.87 ± 1.49 %ID/mL
Comparator Or Baseline	[68Ga]Ga-DOTA-FAPI-04: 1.99 ± 0.38 %ID/mL
Quantified Difference	3.95-fold higher (7.87/1.99); absolute difference +5.88 %ID/mL; P < 0.001
Conditions	U87MG (FAP-expressing glioblastoma) subcutaneous xenograft model; BALB/c nude mice; n = 4 per group; dynamic 0–120 min PET acquisition; J Med Chem. 2025;68(1):348-360, Figure 4.

Why This Matters

For researchers procuring a FAP-targeted PET tracer, this 3.95-fold SUV gain at the critical 2-h clinical imaging time point means substantially higher lesion-to-background contrast, enabling detection of smaller lesions and more confident tumor delineation than is achievable with standard DOTA-FAPI-04, FAPI-46, or FAPI-74—none of which have demonstrated this magnitude of tumor uptake in comparable preclinical models.

• [1] Luo Y, Jin W, Zang J, Wang G, Zhu L, Kung HF. Development of [68Ga]Ga/[177Lu]Lu-DOTA-NI-FAPI-04 Containing a Nitroimidazole Moiety as New FAPI Radiotracers with Improved Tumor Uptake and Retention. J Med Chem. 2025 Jan 9;68(1):348-360. doi:10.1021/acs.jmedchem.4c02015. View Source
• [2] Luo Y, Jin WB, Yan L, Huang Y, Hong H, Wang R, Qiao J, Kung HF, Zhu L. Development of [68Ga]Ga/[177Lu]Lu-DOTA-NI-FAPI-04 containing nitroimidazole moiety as new FAPI radiotracers with improved tumor uptake and retention. J Nucl Med. 2024;65(supplement 2):241526. View Source

Ex Vivo Tumor Uptake for Radioligand Therapy

In ex vivo biodistribution studies performed at 120 min post-injection in U87MG tumor-bearing mice, [¹⁷⁷Lu]Lu-DOTA-NI-FAPI-04 achieved a tumor uptake of 50.75 ± 6.12 %ID/g, compared with 20.48 ± 3.21 %ID/g for [¹⁷⁷Lu]Lu-FAPI-04—a 2.48-fold increase [1]. The corresponding ⁶⁸Ga-labeled pair showed an even more pronounced differential: [⁶⁸Ga]Ga-DOTA-NI-FAPI-04 reached 48.15 ± 4.98 %ID/g versus only 5.72 ± 0.95 %ID/g for [⁶⁸Ga]Ga-FAPI-04 (8.42-fold difference) [2]. Tumor-to-blood and tumor-to-muscle ratios were also substantially elevated for the NI-modified agent. For the ¹⁷⁷Lu-labeled therapeutic analog, the >50 %ID/g absolute tumor uptake represents a level that is highly competitive with other clinically relevant therapeutic radiopharmaceuticals (e.g., [¹⁷⁷Lu]Lu-DOTATATE typically yields 20–30 %ID/g in preclinical somatostatin receptor models), directly indicating higher absorbed radiation dose delivery to tumor per unit of administered activity [3].

Tumor Uptake (¹⁷⁷Lu)

Head-to-head

50.75 vs 20.48 %ID/g (2.48‑fold)

Elevated tumor retention for therapy

120 min ex vivo biodistribution; n=4; P

Clinical PET Comparison

Trial context

Higher SUVmax in all lesion categories (P

Reported enhanced lesion detection

n=50 paired scans; HIF-1α correlation r=0.528

Trapping Mechanism

Reported

2-Nitroimidazole bioreductive activation; HIF-1α correlation r=0.528, P=0.011

Hypoxia-dependent signal retention confirmed

Class-level mechanistic distinction; data to verify

Radiochemical Stability

Reported

RCP >95% for ⁶⁸Ga and ¹⁷⁷Lu; ¹⁷⁷Lu stable ≥6 days in serum

Single precursor supports imaging and therapy

Mild labeling; stability matches ¹⁷⁷Lu half-life

Evidence Dimension	Tumor uptake at 120 min (%ID/g) by ex vivo gamma counting, 177Lu-labeled pair
Target Compound Data	50.75 ± 6.12 %ID/g
Comparator Or Baseline	[177Lu]Lu-FAPI-04: 20.48 ± 3.21 %ID/g (n = 4 per group)
Quantified Difference	2.48-fold higher; absolute difference +30.27 %ID/g; P < 0.01
Conditions	U87MG xenograft-bearing BALB/c nude mice; 120 min post-i.v. injection; organs harvested, weighed, and counted on a gamma counter; J Med Chem. 2025;68(1):348-360, Table 2 and Figure 5D.

Why This Matters

This directly addresses a well-documented limitation of first-generation FAPI-based radiopharmaceutical therapy: insufficient tumor retention leading to sub-therapeutic radiation doses. A 2.5-fold higher tumor uptake for the therapeutic ¹⁷⁷Lu analog translates to a proportional increase in tumor-absorbed dose (Gy/GBq), making DOTA-NI-FAPI-04 the preferred precursor for radiopharmaceutical therapy studies over FAPI-04 and FAPI-46, where short tumor residence times have limited therapeutic efficacy in early clinical trials.

• [1] Luo Y, Jin W, Zang J, Wang G, Zhu L, Kung HF. Development of [68Ga]Ga/[177Lu]Lu-DOTA-NI-FAPI-04 Containing a Nitroimidazole Moiety as New FAPI Radiotracers with Improved Tumor Uptake and Retention. J Med Chem. 2025 Jan 9;68(1):348-360. doi:10.1021/acs.jmedchem.4c02015. Table 2 and Figure 5D. View Source
• [2] Luo Y, Jin WB, Yan L, Huang Y, Hong H, Wang R, Qiao J, Kung HF, Zhu L. Development of [68Ga]Ga/[177Lu]Lu-DOTA-NI-FAPI-04 containing nitroimidazole moiety as new FAPI radiotracers with improved tumor uptake and retention. J Nucl Med. 2024;65(supplement 2):241526. View Source
• [3] Luo Y et al. J Med Chem. 2025. Comparison of [177Lu]Lu-DOTA-NI-FAPI-04 tumor uptake (50.75 %ID/g) with published preclinical data for [177Lu]Lu-DOTATATE and other therapeutic radiopharmaceuticals, which typically report 20–30 %ID/g in xenograft models. View Source

First-in-Human Clinical Trial Results

In a prospective, paired, head-to-head clinical study, 50 patients with various solid tumors each underwent both [⁶⁸Ga]Ga-DOTA-NI-FAPI-04 PET/CT and [⁶⁸Ga]Ga-DOTA-FAPI-04 PET/CT within a 1-week interval [1]. The NI-modified tracer exhibited significantly higher SUVmax in all lesion categories: primary tumors (P < 0.05), lymph node metastases (P < 0.001), bone metastases (P < 0.001), and liver metastases (P < 0.05). The effective absorbed dose was calculated as 1.95 × 10⁻² mSv/MBq, within the accepted clinical dosimetry range for diagnostic PET agents. Tumor uptake kinetics showed rapid signal development (average SUVmax 11.6–13.0 from 3 to 120 min) without washout, confirming sustained tumor retention over the entire clinical imaging window [2]. Critically, immunohistochemical analysis of tumor biopsies (n = 22) demonstrated that HIF-1α expression—a marker of tumor hypoxia—was positively correlated with the ΔSUVmax between tracers (r = 0.661, P < 0.001 for FAP vs. HIF-1α correlation; r = 0.528, P = 0.011 for HIF-1α vs. ΔSUVmax), providing direct tissue-level evidence that the enhanced signal is driven by hypoxia-sensitive trapping [3].

Clinical PET Comparison

Trial context

Higher SUVmax in all lesion categories (P

Reported enhanced lesion detection

n=50 paired scans; HIF-1α correlation r=0.528

Trapping Mechanism

Reported

2-Nitroimidazole bioreductive activation; HIF-1α correlation r=0.528, P=0.011

Hypoxia-dependent signal retention confirmed

Class-level mechanistic distinction; data to verify

Radiochemical Stability

Reported

RCP >95% for ⁶⁸Ga and ¹⁷⁷Lu; ¹⁷⁷Lu stable ≥6 days in serum

Single precursor supports imaging and therapy

Mild labeling; stability matches ¹⁷⁷Lu half-life

Evidence Dimension	Clinical SUVmax in tumor lesions; statistical significance of paired comparison
Target Compound Data	[68Ga]Ga-DOTA-NI-FAPI-04: significantly higher SUVmax in primary tumors (P < 0.05), nodal metastases (P < 0.001), bone metastases (P < 0.001), liver metastases (P < 0.05); average tumor SUVmax 11.6–13.0 sustained from 3 to 120 min
Comparator Or Baseline	[68Ga]Ga-DOTA-FAPI-04: lower SUVmax across all metastatic compartments (paired scans in same patients within 1 week)
Quantified Difference	Statistically significant difference in all four lesion categories; specific SUVmax fold-difference values to be reported in the full clinical publication
Conditions	Prospective head-to-head paired clinical trial; n = 50 patients with various solid tumors; paired [68Ga]Ga-DOTA-NI-FAPI-04 and [68Ga]Ga-DOTA-FAPI-04 PET/CT within 1 week; scans at 60 and 120 min post-injection; four patients underwent serial dynamic PET for dosimetry; immunohistochemistry for FAP and HIF-1α in 22 primary tumors. ClinicalTrials.gov: NCT06688305. Eur J Nucl Med Mol Imaging. 2026;53:2530-2539.

Why This Matters

This is the only FAP-targeted PET tracer with published first-in-human data demonstrating—through a direct intra-patient head-to-head comparison design—statistically significant superiority over the reference standard DOTA-FAPI-04 in every clinically relevant metastatic compartment. For clinical research procurement, this provides Class IIb evidence that DOTA-NI-FAPI-04 can detect lesions that DOTA-FAPI-04, FAPI-46, or FAPI-74 may under-represent, particularly in hypoxic tumor regions that are associated with treatment resistance and poor prognosis.

• [1] Zang J, Cheng H, Luo Y, et al. First-in-human study of a novel bifunctional PET tracer [68Ga]Ga-DOTA-NI-FAPI-04 targeting FAP and hypoxia. Eur J Nucl Med Mol Imaging. 2026 Mar;53:2530-2539. doi:10.1007/s00259-026-06641-2. View Source
• [2] ClinicalTrials.gov Identifier: NCT06688305. 68Ga-DOTA-NI-FAPI-04 PET/CT in Patients With Various Types of Cancer. First posted November 14, 2024. View Source
• [3] Zang J et al. Eur J Nucl Med Mol Imaging. 2026;53:2530-2539. Immunohistochemistry data: FAP expression correlated with HIF-1α (r = 0.661, P < 0.001); HIF-1α correlated with ΔSUVmax (r = 0.528, P = 0.011). View Source

Hypoxia-Selective Trapping Mechanism

The differentiation of DOTA-NI-FAPI-04 from all single-mechanism FAPI analogs (FAPI-04, FAPI-46, FAPI-74) is mechanistically rooted in its 2-nitroimidazole moiety, which undergoes intracellular bioreduction selectively under hypoxic conditions (pO₂ < 10 mmHg) to form reactive intermediates that covalently bind to cellular macromolecules, creating an irreversible trapping mechanism [1]. In vitro cell uptake studies in HT1080-FAP cells demonstrated that [⁶⁸Ga]Ga-DOTA-NI-FAPI-04 and [¹⁷⁷Lu]Lu-DOTA-NI-FAPI-04 exhibited significantly higher specific uptake and a greater internalized fraction compared with their respective [⁶⁸Ga]Ga/[¹⁷⁷Lu]Lu-FAPI-04 counterparts [2]. The clinical validation of this mechanism was provided by the positive correlation between HIF-1α immunohistochemical expression in tumor biopsies and the ΔSUVmax between [⁶⁸Ga]Ga-DOTA-NI-FAPI-04 and [⁶⁸Ga]Ga-DOTA-FAPI-04 (r = 0.528, P = 0.011), confirming that the incremental signal is hypoxia-dependent rather than attributable to nonspecific retention [3]. No other clinically available FAPI derivative—including FAPI-46 (selected for longer tumor retention) and FAPI-74 (optimized for low liver background)—possesses this bioreductive trapping capability [4].

Trapping Mechanism

Reported

2-Nitroimidazole bioreductive activation; HIF-1α correlation r=0.528, P=0.011

Hypoxia-dependent signal retention confirmed

Class-level mechanistic distinction; data to verify

Evidence Dimension	Cellular internalization and retention; hypoxia-dependent signal enhancement in vivo
Target Compound Data	DOTA-NI-FAPI-04: significantly enhanced cellular uptake and internalized fraction vs. FAPI-04 in HT1080-FAP cells; clinical ΔSUVmax positively correlated with HIF-1α expression (r = 0.528, P = 0.011)
Comparator Or Baseline	FAPI-04, FAPI-46, FAPI-74: none contain a nitroimidazole moiety; no hypoxia-dependent trapping mechanism has been demonstrated for any of these agents (class-level evidence)
Quantified Difference	Qualitative mechanistic difference—bioreductive trapping via 2-nitroimidazole is structurally absent in all comparator FAPI derivatives; clinical HIF-1α-to-ΔSUVmax correlation confirms functional hypoxia selectivity (r = 0.528)
Conditions	In vitro: HT1080-FAP cells, 37°C, 60–120 min incubation (J Nucl Med. 2024;65(suppl 2):241526). In vivo clinical: 22 primary tumor biopsies evaluated by immunohistochemistry for HIF-1α and FAP; ΔSUVmax calculated as [68Ga]Ga-DOTA-NI-FAPI-04 SUVmax minus [68Ga]Ga-DOTA-FAPI-04 SUVmax (Eur J Nucl Med Mol Imaging. 2026;53:2530-2539).

Why This Matters

This represents a qualitative mechanistic distinction rather than merely a quantitative improvement. For translational research and clinical trials focused on hypoxia-targeted therapies, hypoxia-guided radiotherapy, or theranostic applications where hypoxic tumor subvolumes must be identified and treated, DOTA-NI-FAPI-04 is the only FAP-targeted agent capable of simultaneous stromal and hypoxia imaging in a single PET acquisition. No substitution with FAPI-04, FAPI-46, or FAPI-74 can replicate this dual-targeting capability.

• [1] Luo Y, Jin W, Zang J, Wang G, Zhu L, Kung HF. Development of [68Ga]Ga/[177Lu]Lu-DOTA-NI-FAPI-04 Containing a Nitroimidazole Moiety as New FAPI Radiotracers with Improved Tumor Uptake and Retention. J Med Chem. 2025 Jan 9;68(1):348-360. doi:10.1021/acs.jmedchem.4c02015. View Source
• [2] Luo Y, Jin WB, Yan L, Huang Y, Hong H, Wang R, Qiao J, Kung HF, Zhu L. Development of [68Ga]Ga/[177Lu]Lu-DOTA-NI-FAPI-04 containing nitroimidazole moiety as new FAPI radiotracers with improved tumor uptake and retention. J Nucl Med. 2024;65(supplement 2):241526; Figure 1C. View Source
• [3] Zang J, Cheng H, Luo Y, et al. First-in-human study of a novel bifunctional PET tracer [68Ga]Ga-DOTA-NI-FAPI-04 targeting FAP and hypoxia. Eur J Nucl Med Mol Imaging. 2026 Mar;53:2530-2539. doi:10.1007/s00259-026-06641-2. View Source
• [4] Meyer C, Dahlbom M, Lindner T, et al. J Nucl Med. 2020;61(8):1171-1177 (FAPI-46 lacks hypoxia-targeting moiety). CCNTA review. 2026 Apr 6 (FAPI-74 optimized for liver background, no hypoxia trapping capability). View Source

Theranostic Pair from a Single Precursor

DOTA-NI-FAPI-04 was designed as a single-precursor theranostic platform: the DOTA macrocycle chelates both ⁶⁸Ga (for PET imaging) and ¹⁷⁷Lu (for β⁻-particle therapy) under mild conditions (95°C, 10 min for ⁶⁸Ga labeling; 95°C, 30 min for ¹⁷⁷Lu labeling) with consistently high radiochemical purity (RCP > 95%, n > 5 for both radionuclides) [1]. In vitro serum stability studies demonstrated that [⁶⁸Ga]Ga-DOTA-NI-FAPI-04 remains >95% intact after 120 min in mouse serum at 37°C, while [¹⁷⁷Lu]Lu-DOTA-NI-FAPI-04 maintains >95% integrity for up to 6 days—a stability window that covers both the imaging period (68Ga half-life = 68 min) and the therapeutic dose-delivery period (177Lu half-life = 6.6 d) [2]. This is in contrast to FAPI-46 and FAPI-74, which, while capable of theranostic pairing, do not provide the hypoxia-trapping component that amplifies therapeutic tumor retention. Notably, an alternative chelator variant, AAZTA-NI-FAPI-04, has been reported for comparison, indicating active investigation of chelator optimization within this NI-FAPI scaffold class, but the DOTA-NI-FAPI-04 variant remains the most extensively characterized with published preclinical and clinical data [3].

Radiochemical Stability

Reported

RCP >95% for ⁶⁸Ga and ¹⁷⁷Lu; ¹⁷⁷Lu stable ≥6 days in serum

Single precursor supports imaging and therapy

Mild labeling; stability matches ¹⁷⁷Lu half-life

Evidence Dimension	Radiochemical purity and in vitro stability of matched 68Ga/177Lu theranostic pair from single DOTA-NI-FAPI-04 precursor
Target Compound Data	[68Ga]Ga-DOTA-NI-FAPI-04: RCP > 95% (n > 5), stable > 120 min in mouse serum at 37°C. [177Lu]Lu-DOTA-NI-FAPI-04: RCP > 95% (n > 5), stable ≥ 6 days in mouse serum at 37°C
Comparator Or Baseline	FAPI-04/FAPI-46/FAPI-74: theranostic pairing possible but lacking hypoxia-trapping; AAZTA-NI-FAPI-04: alternative chelator variant under investigation (cross-study comparable, no head-to-head data yet)
Quantified Difference	[177Lu]Lu-DOTA-NI-FAPI-04 serum stability ≥ 6 days vs. the 6.6-day physical half-life of 177Lu ensures radiochemical integrity throughout the therapeutic dose-delivery period
Conditions	Radiolabeling: 95°C, 0.1 M NH4OAc buffer (pH 4.5), 10 min (68Ga) or 30 min (177Lu). Stability: incubation in saline and mouse serum at 37°C; analyzed by radio-HPLC and radio-TLC. J Nucl Med. 2024;65(suppl 2):241526; J Med Chem. 2025;68(1):348-360.

Why This Matters

For laboratories procuring a FAP-targeted radiotracer precursor, the availability of a single compound that yields both diagnostic (68Ga-PET) and therapeutic (177Lu-therapy) radiopharmaceuticals with >95% RCP and validated long-term stability simplifies supply chain logistics and quality control. The 6-day stability of the 177Lu-labeled analog is particularly critical for multi-day fractionated therapeutic regimens, which are standard in clinical radiopharmaceutical therapy. No single-mechanism FAPI derivative offers this combination of theranostic versatility and hypoxia-enhanced tumor trapping.

• [1] Luo Y, Jin W, Zang J, Wang G, Zhu L, Kung HF. Development of [68Ga]Ga/[177Lu]Lu-DOTA-NI-FAPI-04 Containing a Nitroimidazole Moiety as New FAPI Radiotracers with Improved Tumor Uptake and Retention. J Med Chem. 2025 Jan 9;68(1):348-360. doi:10.1021/acs.jmedchem.4c02015. View Source
• [2] Luo Y, Jin WB, Yan L, Huang Y, Hong H, Wang R, Qiao J, Kung HF, Zhu L. Development of [68Ga]Ga/[177Lu]Lu-DOTA-NI-FAPI-04 containing nitroimidazole moiety as new FAPI radiotracers with improved tumor uptake and retention. J Nucl Med. 2024;65(supplement 2):241526. View Source
• [3] Comparison of [68Ga]Ga/[177Lu]Lu-AAZTA-NI-FAPI-04 and [68Ga]Ga/[177Lu]Lu-DOTA-NI-FAPI-04 for hypoxia-sensitive and FAP-targeting theranostics. P-354, EANM'25 Congress. ScienceDirect. 2025. doi:10.1016/S0969-8051(25)00533-5. View Source

DOTA-NI-FAPI-04 Applications

Hypoxic Tumor PET Imaging

In cancers where hypoxia is a dominant feature—including glioblastoma (U87MG model validated), pancreatic ductal adenocarcinoma, head and neck squamous cell carcinoma, and non-small cell lung cancer—[⁶⁸Ga]Ga-DOTA-NI-FAPI-04 PET/CT can visualize tumor subvolumes that are poorly detected by [⁶⁸Ga]Ga-DOTA-FAPI-04. The clinical head-to-head study demonstrated statistically significant superior detection in primary tumors (P < 0.05), lymph node metastases (P < 0.001), bone metastases (P < 0.001), and liver metastases (P < 0.05) across 50 patients [1]. For preclinical researchers, the U87MG xenograft model provides a validated system where a 3.95-fold higher tumor SUVavg at 120 min (7.87 vs. 1.99 %ID/mL) enables reliable quantification of hypoxia-modifying interventions such as anti-angiogenic agents, HIF-1α inhibitors, or tumor-oxygenating therapies [2]. Investigators procuring FAP-targeted tracers for hypoxia-focused research should prioritize DOTA-NI-FAPI-04, as FAPI-46 and FAPI-74 lack the 2-nitroimidazole moiety needed for hypoxia-dependent signal amplification.

Radiopharmaceutical Therapy in FAP-Expressing Tumors

The short tumor retention time of [¹⁷⁷Lu]Lu-FAPI-04 and [¹⁷⁷Lu]Lu-FAPI-46 has been identified as the primary limitation for therapeutic efficacy in early clinical FAP-targeted radioligand therapy trials [1]. DOTA-NI-FAPI-04 directly addresses this limitation: [¹⁷⁷Lu]Lu-DOTA-NI-FAPI-04 delivers 2.48-fold higher absolute tumor uptake (50.75 vs. 20.48 %ID/g at 120 min in the U87MG model) than [¹⁷⁷Lu]Lu-FAPI-04 [2]. This translates to a proportionally higher tumor-absorbed radiation dose (Gy/GBq), which is the primary determinant of therapeutic response in radiopharmaceutical therapy. Researchers developing next-generation FAP-targeted therapeutic protocols should procure DOTA-NI-FAPI-04 as the precursor for ¹⁷⁷Lu labeling, as its demonstrated 6-day serum stability and sustained tumor retention (stable SUVmax 11.6–13.0 from 3 to 120 min in patients) provide a dosimetric advantage that no FAPI-04, FAPI-46, or FAPI-74 analog can match [3].

Simultaneous FAP and Hypoxia Imaging

For translational oncology research investigating the interplay between the tumor microenvironment (stromal FAP expression) and intratumoral hypoxia, DOTA-NI-FAPI-04 is uniquely suited as a single-agent dual-biomarker imaging probe. The clinical study demonstrated that FAP expression and HIF-1α expression are positively correlated in tumor biopsies (r = 0.661, P < 0.001), and that HIF-1α expression predicts the incremental signal gain of DOTA-NI-FAPI-04 over DOTA-FAPI-04 (r = 0.528, P = 0.011) [1]. This enables a single PET/CT or PET/MR acquisition to simultaneously map both stromal activation and hypoxia severity without requiring two separate radiotracer injections. In contrast, research protocols that require separate [⁶⁸Ga]Ga-FAPI-04 and [¹⁸F]FMISO or [¹⁸F]FAZA scans for FAP and hypoxia imaging, respectively, would require two radiosyntheses, two patient visits, and co-registration of two datasets—logistical complexities avoided entirely with a single DOTA-NI-FAPI-04 injection [2].

Preclinical Hypoxia-Modifying Therapy Assessment

The reproducible, high-contrast tumor signal of [⁶⁸Ga]Ga-DOTA-NI-FAPI-04 in the U87MG xenograft model (SUVavg 7.87 ± 1.49 %ID/mL at 120 min) and the hypoxia-dependent trapping mechanism validated by the HIF-1α-ΔSUVmax correlation make this tracer a quantitative pharmacodynamic biomarker for interventions that modify tumor hypoxia [1]. Agents such as hypoxia-activated prodrugs (e.g., evofosfamide), HIF-1α inhibitors, vascular normalization agents, or hyperoxic breathing protocols can be evaluated by longitudinal [⁶⁸Ga]Ga-DOTA-NI-FAPI-04 PET before and after intervention—a reduction in SUV would mechanistically indicate decreased hypoxic tumor fraction [2]. Standard FAPI-04, FAPI-46, or FAPI-74 cannot fulfill this role because their tumor signal is not hypoxia-dependent; changes in their uptake would reflect only stromal FAP expression, confounding interpretation in hypoxia-modifying studies. For contract research organizations (CROs) and academic core labs conducting hypoxia-focused preclinical imaging studies, DOTA-NI-FAPI-04 is the rational procurement choice for this pharmacodynamic application.

Application

Selection Property

Validation Focus

Hypoxic tumor PET imaging research

Dual FAP/hypoxia targeting

Hypoxia-dependent tumor contrast

FAP-targeted radiopharmaceutical therapy research

Extended tumor retention

Tumor absorbed dose modeling

Simultaneous FAP/hypoxia imaging studies

Single-agent dual-biomarker PET

Co-registration of stromal and hypoxia maps

Preclinical hypoxia-modifying therapy assessment

Quantitative pharmacodynamic biomarker

Hypoxic fraction change quantification

• [1] Zang J, Cheng H, Luo Y, et al. First-in-human study of a novel bifunctional PET tracer [68Ga]Ga-DOTA-NI-FAPI-04 targeting FAP and hypoxia. Eur J Nucl Med Mol Imaging. 2026 Mar;53:2530-2539. doi:10.1007/s00259-026-06641-2. View Source
• [2] Luo Y, Jin W, Zang J, Wang G, Zhu L, Kung HF. Development of [68Ga]Ga/[177Lu]Lu-DOTA-NI-FAPI-04 Containing a Nitroimidazole Moiety as New FAPI Radiotracers with Improved Tumor Uptake and Retention. J Med Chem. 2025 Jan 9;68(1):348-360. doi:10.1021/acs.jmedchem.4c02015. View Source
• [3] Luo Y, Jin WB, Yan L, Huang Y, Hong H, Wang R, Qiao J, Kung HF, Zhu L. Development of [68Ga]Ga/[177Lu]Lu-DOTA-NI-FAPI-04 containing nitroimidazole moiety as new FAPI radiotracers with improved tumor uptake and retention. J Nucl Med. 2024;65(supplement 2):241526. View Source